2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H18BrN5O3/c1-10-4-6-13(8-11(10)2)27-20-17(25-21(27)29)16(18(23)28)24-19(26-20)14-9-12(22)5-7-15(14)30-3/h4-9H,1-3H3,(H2,23,28)(H,25,29)
• InChI Key: IVDYKMSVUXSSKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=C(C=CC(=C4)Br)OC)C
• Molecular Formula: C21H18BrN5O3
• Molecular Weight: 468.3 g/mol

Description

2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H18BrN5O3 and its molecular weight is 468.311. The purity is usually 95%.
BenchChem offers high-quality 2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Scientific research involving compounds with complex structures, such as "2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide," often focuses on their synthesis and structural characterization. These studies aim to develop efficient synthetic routes and to understand the structural basis of their chemical reactivity and biological activity. For instance, research on purine derivatives has explored various synthetic strategies to incorporate different substituents, affecting the compounds' properties and potential applications (Shah et al., 1965).

Biological Activity and Drug Design

Compounds similar to "2-(5-bromo-2-methoxyphenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide" are often investigated for their biological activities, leading to potential applications in drug design and pharmacology. Research in this area includes studies on enzyme inhibition, receptor binding, and cellular activity, contributing to the development of new therapeutic agents. For example, purine analogs have been studied for their ability to inhibit enzymes like adenosine deaminase, which is relevant for designing drugs targeting various diseases (Shah et al., 1965).